Cas no 1396847-01-0 (methyl 4-({3-[(4-fluoro-1,3-benzothiazol-2-yl)oxy]azetidin-1-yl}sulfonyl)benzoate)

• Product name: methyl 4-({3-[(4-fluoro-1,3-benzothiazol-2-yl)oxy]azetidin-1-yl}sulfonyl)benzoate
• CAS No: 1396847-01-0
• MF: C₁₈H₁₅FN₂O₅S₂
• MW: 422.450505495071
• CID: 5401175

methyl 4-({3-[(4-fluoro-1,3-benzothiazol-2-yl)oxy]azetidin-1-yl}sulfonyl)benzoate Chemical and Physical Properties

Names and Identifiers

• KXQVOCMZYYNQJZ-UHFFFAOYSA-N
• methyl 4-({3-[(4-fluoro-1,3-benzothiazol-2-yl)oxy]azetidin-1-yl}sulfonyl)benzoate

• Inchi： 1S/C18H15FN2O5S2/c1-25-17(22)11-5-7-13(8-6-11)28(23,24)21-9-12(10-21)26-18-20-16-14(19)3-2-4-15(16)27-18/h2-8,12H,9-10H2,1H3
• InChI Key： KXQVOCMZYYNQJZ-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC=C(S(N2CC(OC3=NC4=C(F)C=CC=C4S3)C2)(=O)=O)C=C1

Additional information on methyl 4-({3-[(4-fluoro-1,3-benzothiazol-2-yl)oxy]azetidin-1-yl}sulfonyl)benzoate

Methyl 4-({3-[(4-fluoro-1,3-benzothiazol-2-yl)oxy]azetidin-1-yl}sulfonyl)benzoate: A Comprehensive Overview

Methyl 4-({3-[(4-fluoro-1,3-benzothiazol-2-yl)oxy]azetidin-1-yl}sulfonyl)benzoate is a highly specialized organic compound with the CAS registry number 1396847-01-0. This compound belongs to the class of sulfonate esters and is characterized by its complex molecular structure, which includes a benzothiazole moiety, an azetidine ring, and a benzoate group. The presence of these functional groups makes it a versatile molecule with potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science.

The molecular structure of methyl 4-{[3-(4-fluoro-1,3-benzothiazol-2-yloxy)azetidin-1-yll}sulfonyl}benzoate is intriguing due to the combination of aromatic and heterocyclic components. The benzothiazole ring system is known for its stability and ability to participate in various chemical reactions, making it a valuable component in drug design. The azetidine ring, a four-membered cyclic amine, adds flexibility and can serve as a site for further functionalization. The sulfonyl group introduces electron-withdrawing effects, which can influence the reactivity and bioavailability of the molecule.

Recent studies have highlighted the potential of this compound in the development of targeted drug delivery systems. Researchers have explored its ability to act as a carrier for therapeutic agents due to its unique physicochemical properties. For instance, the sulfonyl group can be exploited for conjugation with biologically active molecules, enhancing their solubility and bioavailability. Additionally, the benzothiazole moiety has been shown to exhibit antioxidant properties, which could be beneficial in protecting cells from oxidative stress-related damage.

In terms of synthesis, methyl 4-{[3-(4-fluoro-benzothiazol-yloxy)azetidin-yll}sulfonyl}benzoate can be prepared through a multi-step process involving nucleophilic substitution and coupling reactions. The synthesis typically begins with the preparation of the benzothiazole derivative, followed by the introduction of the azetidine ring via nucleophilic attack on an appropriate electrophilic center. The final step involves the sulfonation of the intermediate to form the sulfonyl benzoate ester.

One of the most promising applications of this compound lies in its potential as a bioactive molecule in medicinal chemistry. Its structure suggests that it could serve as a scaffold for designing inhibitors of various enzymes or receptors involved in disease pathways. For example, recent research has focused on its ability to modulate kinase activity, which is critical in cancer therapy. By targeting specific kinases, this compound could potentially lead to the development of novel anti-cancer agents with high specificity and reduced side effects.

Furthermore, methyl 4-{[3-(4-fluoro-benzothiazol-yloxy)azetidin-yll}sulfonyl}benzoate has shown promise in agricultural applications, particularly as a component in pest control formulations. Its ability to interact with biological systems at multiple levels makes it a candidate for developing eco-friendly pesticides that are both effective and biodegradable.

In conclusion, methyl 4-{[3-(4-fluoro-benzothiazol-yloxy)azetidin-yll}sulfonyl}benzoate (CAS No: 1396847-01-0) is a multifaceted compound with significant potential across various industries. Its unique molecular structure and functional groups make it an attractive candidate for further research and development in drug discovery, agricultural chemistry, and materials science.